Cas no 19490-91-6 (3-Pyridinemethanol, a,a-diphenyl-)

3-Pyridinemethanol, α,α-diphenyl-, is a versatile organic compound characterized by its diphenyl-substituted pyridine methanol structure. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its unique steric and electronic properties enhance reactivity and selectivity in target reactions. The presence of both pyridine and benzhydrol moieties contributes to its utility in asymmetric catalysis and chiral resolution processes. Its stability under various reaction conditions and compatibility with multiple functional groups make it a valuable building block in complex molecule construction. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial applications.

3-Pyridinemethanol, a,a-diphenyl- structure

19490-91-6 structure

Product Name:3-Pyridinemethanol, a,a-diphenyl-

CAS No:19490-91-6

MF:C₁₈H₁₅NO

MW:261.317804574966

CID:194389

PubChem ID:298509

Update Time:2025-06-08

3-Pyridinemethanol, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanol, a,a-diphenyl-
- diphenyl(pyridin-3-yl)methanol
- diphenyl-pyridin-3-yl-methanol
- (2'-pyridyl)-1,1-diphenylmethanol
- 1,1-diphenyl-1-(2'-pyridyl)methanol
- 2-(1,1-diphenyl-1-hydroxymethyl)pyridine
- AC1L5CG8
- AC1Q76QO
- AC1Q76YH
- Diphenyl(2-pyridinyl)methanol
- Diphenyl(2-pyridyl)methanol
- diphenyl(3-pyridyl)methanol
- diphenyl(pyridine-2-yl)methanol
- Diphenyl-[3]pyridyl-methanol
- NSC10796
- Pyridine-2-yl diphenylmethanol
- SureCN912495
- 19490-91-6
- diphenyl-3-pyridylcarbinol
- Diphenyl-(3-pyridyl)carbinol
- SCHEMBL913686
- CHEMBL2009229
- Diphenyl (pyridin-3-yl)methanol
- NSC-170685
- NCI60_000189
- DTXSID90941251
- NSC170685
- DS-007508
- MDL： MFCD02929154
- Inchi： 1S/C18H15NO/c20-18(15-8-3-1-4-9-15,16-10-5-2-6-11-16)17-12-7-13-19-14-17/h1-14,20H
- InChI Key： GAGJIFCXHADNEC-UHFFFAOYSA-N
- SMILES： OC(C1C=NC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 261.11545
Monoisotopic Mass: 261.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12
LogP: 3.36580

3-Pyridinemethanol, a,a-diphenyl- Pricemore >>

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